Cas no 2171694-59-8 (5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid)

• Product Name: 5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid
• CAS No: 2171694-59-8
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5952455
• PubChem ID: 165482229
• Update Time: 2025-05-21

5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid
• EN300-1477839
• 5-[3-(aminomethyl)phenyl]piperidine-2-carboxylic acid
• 2171694-59-8

• Inchi： 1S/C13H18N2O2/c14-7-9-2-1-3-10(6-9)11-4-5-12(13(16)17)15-8-11/h1-3,6,11-12,15H,4-5,7-8,14H2,(H,16,17)
• InChI Key： BVRLHPMTYRLSGC-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C2C=CC=C(CN)C=2)CN1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 75.4Ų

Additional information on 5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid

5-3-(Aminomethyl)phenylpiperidine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2171694-59-8, commonly referred to as 5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a phenyl group substituted at the 3-position by an aminomethyl group and a carboxylic acid moiety at the 2-position. The piperidine ring, a six-membered saturated ring containing one nitrogen atom, is a key structural element that contributes to the molecule's versatility and potential biological activity.

Recent studies have highlighted the importance of 5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid in drug discovery efforts. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the development of neuroprotective agents and anti-inflammatory drugs. The presence of the aminomethyl group on the phenyl ring introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions, enhancing the molecule's ability to interact with biological targets.

The synthesis of 5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution, coupling reactions, and oxidation steps. The use of advanced techniques such as microwave-assisted synthesis has enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity of the final product. This has made the compound more accessible for further studies in various applications.

One of the most promising areas of research involving this compound is its role in central nervous system (CNS) drug development. Studies have demonstrated that derivatives of 5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid exhibit potent activity against neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The molecule's ability to cross the blood-brain barrier (BBB) makes it an attractive candidate for targeting CNS-related disorders.

In addition to its pharmacological applications, 5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid has also been investigated for its potential in antibiotic development. Researchers have found that certain derivatives of this compound exhibit antimicrobial activity against a range of bacterial strains, including multidrug-resistant pathogens. This highlights its potential as a lead compound for developing new classes of antibiotics, which are urgently needed in light of the global antibiotic resistance crisis.

The structural flexibility of 5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid allows for extensive chemical modification, enabling researchers to explore its properties in diverse contexts. For instance, substituting the phenyl group with other aromatic or heteroaromatic rings can significantly alter the molecule's physicochemical properties and biological activity. Such modifications have been instrumental in identifying novel analogs with enhanced potency and selectivity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize this compound accurately. These methods provide critical insights into its molecular structure, purity, and stability under various conditions. Such analyses are essential for ensuring the reliability of experimental results and facilitating further research.

In conclusion, 5-3-(aminomethyl)phenylpiperidine-2-carboxylic acid represents a valuable compound with significant potential in multiple areas of science and medicine. Its unique structure, combined with its versatile functional groups, makes it an ideal candidate for exploring new therapeutic avenues. As research continues to uncover its full range of applications, this compound is poised to play a pivotal role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.